4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile

• IUPAC Name: 4-amino-5-fluoro-2-prop-2-enoxybenzonitrile
• InChI: InChI=1S/C10H9FN2O/c1-2-3-14-10-5-9(13)8(11)4-7(10)6-12/h2,4-5H,1,3,13H2
• InChI Key: XBGJPOACNJKXNI-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC(=C(C=C1C#N)F)N
• Molecular Formula: C10H9FN2O
• Molecular Weight: 192.19 g/mol

Description

4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile, also known as 4-AFB, is an organic compound that has gained attention in recent years due to its potential applications in scientific research. 4-AFB is a small molecule that is easily synthesized and relatively inexpensive to produce. It has a wide variety of applications, including the study of enzyme inhibition, protein-protein interactions, and drug-target interactions.

Scientific Research Applications

4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile has a wide variety of applications in scientific research. It has been used to study enzyme inhibition, protein-protein interactions, and drug-target interactions. In particular, 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile has been used to study the inhibition of enzymes such as cytochrome P450 and tyrosine kinase. It has also been used to study the interactions between proteins, such as the interaction between the estrogen receptor and its ligand. Additionally, 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile has been used to study the interactions between drugs and their targets, such as the interaction between HIV protease inhibitors and HIV protease.

Mechanism of Action

The mechanism of action of 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile is not fully understood. It is believed that 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile binds to the active sites of enzymes, proteins, and drug targets, forming a covalent bond with them. This covalent bond interferes with the normal function of the enzyme, protein, or drug target, resulting in inhibition or disruption of its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile are still being studied. It is believed that 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile may have an effect on the activity of enzymes, proteins, and drug targets, resulting in inhibition or disruption of their activity. Additionally, 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile may have an effect on the expression of genes, resulting in changes in gene expression.

Advantages and Limitations for Lab Experiments

4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile has several advantages for use in lab experiments. It is relatively inexpensive and easily synthesized, making it a cost-effective option for research. Additionally, 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile is a small molecule, making it easier to study its interactions with enzymes, proteins, and drug targets. However, there are some limitations to using 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile in lab experiments. For example, it is not known if 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile is toxic to cells or organisms, so caution should be taken when using it in experiments. Additionally, the mechanism of action of 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile is not fully understood, so its effects may not be fully predictable.

Future Directions

The potential future directions for 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile are numerous. One potential direction is to continue to study the biochemical and physiological effects of 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile. Additionally, further research could be done to study the mechanism of action of 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile and to further understand its interactions with enzymes, proteins, and drug targets. Additionally, 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile could be used in combination with other compounds to study synergistic effects. Finally, 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile could be used to study the effects of drugs on disease states, such as cancer or HIV.

Synthesis Methods

4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile is synthesized using a two-step process. First, 4-fluorobenzonitrile is reacted with an alkene in the presence of a palladium catalyst to form 4-amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile. The second step involves the reaction of the 4-amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile with a base, such as sodium hydroxide, to form the desired 4-Amino-5-fluoro-2-(2-propen-1-yloxy)benzonitrile product.